Cas no 16518-93-7 (Tetradecanoic acid,2-fluoro-)

• Product Name: Tetradecanoic acid,2-fluoro-
• CAS No: 16518-93-7
• MF: C₁₄H₂₇FO₂
• MW: 246.361388444901
• CID: 181079
• PubChem ID: 177754
• Update Time: 2025-04-19

Tetradecanoic acid,2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-fluoro-
• 2-fluorotetradecanoic acid
• Tetradecanoic acid, 2-fluoro-
• 2-Fluorotetradecanoato
• 16518-93-7
• DTXSID60937045
• SCHEMBL337512
• NSC622052
• fluorotetradecanoic acid
• NSC-622052

• Inchi： 1S/C14H27FO2/c1-2-3-4-5-6-7-8-9-10-11-12-13(15)14(16)17/h13H,2-12H2,1H3,(H,16,17)
• InChI Key： CEWZVHBWAHRROF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 246.19961
• Monoisotopic Mass: 246.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.947
• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.44
• PSA: 37.3